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Compound of Interest

Compound Name: Aluminum iodide

Cat. No.: B1582002

This guide provides essential safety, handling, and disposal procedures for Aluminum lodide
(All3) to ensure the safety of researchers, scientists, and drug development professionals. Due
to its hazardous nature, particularly its violent reaction with water, strict adherence to these
protocols is imperative.

Hazard Identification and Summary

Aluminum iodide is a corrosive solid that poses significant risks upon exposure. It causes
severe skin burns, eye damage, and may trigger an allergic skin reaction.[1][2][3][4] A primary
and critical hazard is its violent reaction with water and moisture, which necessitates handling it
under dry, inert conditions.[1][3][4][5]

Hazard Class Hazard Statement

H314: Causes severe skin burns and eye
damage.[1][2][5]

Skin Corrosion/Irritation

Skin Sensitization H317: May cause an allergic skin reaction.[1][2]

Chemical Hazard Reacts violently with water.[1][3][4][5]

Air, light, and moisture sensitive.[1][3][4][6] May
Other Hazards ) o
cause respiratory irritation.[5][7]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1582002?utm_src=pdf-interest
https://www.benchchem.com/product/b1582002?utm_src=pdf-body
https://www.benchchem.com/product/b1582002?utm_src=pdf-body
https://ltschem.com/msds/AlI3.pdf
https://www.echemi.com/sds/aluminumiodide-pid_Rock22233.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA89185~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:42:46~~Aluminum%20iodide~~
https://www.fishersci.com/store/msds?partNumber=AA30714&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ltschem.com/msds/AlI3.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA89185~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:42:46~~Aluminum%20iodide~~
https://www.fishersci.com/store/msds?partNumber=AA30714&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-iodide
https://ltschem.com/msds/AlI3.pdf
https://www.echemi.com/sds/aluminumiodide-pid_Rock22233.html
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-iodide
https://ltschem.com/msds/AlI3.pdf
https://www.echemi.com/sds/aluminumiodide-pid_Rock22233.html
https://ltschem.com/msds/AlI3.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA89185~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:42:46~~Aluminum%20iodide~~
https://www.fishersci.com/store/msds?partNumber=AA30714&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-iodide
https://ltschem.com/msds/AlI3.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA89185~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:42:46~~Aluminum%20iodide~~
https://www.fishersci.com/store/msds?partNumber=AA30714&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://m.lookchem.com/msds/3180/7784-23-8_Aluminum%20iodide%20(AlI3).html
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-iodide
https://www.sciencemadness.org/smwiki/index.php/Aluminium_iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

The selection and proper use of PPE are the first line of defense against chemical exposure. All

work with Aluminum lodide must be conducted within a certified chemical fume hood.[1][4]

Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety Goggles & Face Shield

Wear tightly fitting safety
goggles conforming to EN 166
(EU) or NIOSH (US)
standards.[2][3][8] A face
shield should be worn in
addition to goggles for

maximum protection.

Hands

Chemical-Resistant Gloves

Use nitrile rubber gloves with a
minimum thickness of 0.11 mm
or other suitable chemical-
impermeable gloves.[1][2]
Gloves must be inspected for
tears or degradation before
each use.[2][6]

Body

Protective Clothing

A flame-resistant laboratory
coat, long sleeves/pants, and
closed-toed shoes are
mandatory to prevent skin
contact.[1][2]

Respiratory

Chemical Fume Hood /

Respirator

All handling must occur in a
properly operating chemical
fume hood.[1][4] If exposure
limits are exceeded or dust is
generated outside of a hood, a
full-face respirator with
appropriate cartridges is
required.[2][4]

Operational Plan: Safe Handling Protocol
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A systematic approach to handling Aluminum lodide minimizes risks. This protocol outlines
the necessary steps from preparation to cleanup.

Step 1: Preparation and Environment Setup

» Verify Fume Hood Operation: Ensure the chemical fume hood is functioning correctly, with an
average face velocity of at least 100 feet per minute.[1]

o Establish Inert Atmosphere: Since Aluminum lodide is sensitive to air and moisture, handle
it under a dry, inert gas such as argon or nitrogen.[1][4]

o Assemble Materials: Before introducing the chemical, ensure all necessary non-sparking
tools, labware, and waste containers are inside the fume hood.[2]

o Locate Emergency Equipment: Confirm that a safety shower and eyewash station are
immediately accessible.[4][8] Ensure a Class D fire extinguisher (or COz, dry sand,
extinguishing powder) is nearby.[1][3][4] Do not use a water-based extinguisher.

Step 2: Handling and Use

o Don PPE: Put on all required PPE as specified in the table above.

e Avoid Dust Formation: Handle the solid carefully to prevent the generation of dust.[1][2][4]
Never use compressed air to clean surfaces or clothing.[1]

o Prevent Water Contact: At no point should Aluminum lodide or its containers come into
contact with water or moisture.[1][3][4]

o Portioning: Weigh or measure the required amount within the fume hood.

o Storage: Keep the main container tightly sealed when not in use and store it in a cool, dry,
dark place under an inert gas.[1][2][6]

Step 3: Post-Handling and Cleanup

o Surface Decontamination: Clean any contaminated surfaces using a method that does not
involve water or aqueous solutions. A HEPA-filtered vacuum can be used for dust.[1]
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e Tool Cleaning: Decontaminate tools and equipment under inert conditions if possible, or use
a non-aqueous solvent.

» Doff PPE: Remove PPE carefully, avoiding contact with the contaminated outer surfaces.
Wash hands and forearms thoroughly with soap and water after work is complete.[1][2]

Emergency Procedures

Immediate and correct response to an emergency is critical.
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Emergency Type

First Aid / Response Protocol

Skin Contact

Immediately remove all contaminated clothing.
[1][2] Rinse the affected skin with a shower or
large amounts of water for at least 15 minutes.
[1][3][4] Seek immediate medical attention.[1][8]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.[3][4]
[8] Remove contact lenses if present and easy
to do.[1][2] Seek immediate medical attention

from an ophthalmologist.[1]

Inhalation

Move the person to fresh air.[1][2][3] If breathing
is difficult, provide oxygen.[1][2] Seek immediate

medical attention.[1][2]

Ingestion

Rinse mouth thoroughly with water.[1][2] Do
NOT induce vomiting.[1][2][4] Seek immediate

medical attention.[1][2]

Chemical Spill

Evacuate personnel from the immediate area.[2]
[4] Wearing full PPE, isolate the spill.[1] Do not
use water for cleanup.[1] Cover and collect the
spill using a HEPA-filtered vacuum or by
sweeping carefully.[1] Place the material in a
sealed, labeled container for hazardous waste
disposal.[1][2]

Fire

Do not use water.[1] Extinguish the fire using
COg2, dry sand, or extinguishing powder.[1][3][4]
Firefighters must wear full protective clothing
and a self-contained breathing apparatus
(SCBA).[1]

Disposal Plan

Aluminum lodide waste is classified as hazardous and must be disposed of accordingly.[3][4]

© 2025 BenchChem. All rights reserved.

5/9 Tech Support


https://ltschem.com/msds/AlI3.pdf
https://www.echemi.com/sds/aluminumiodide-pid_Rock22233.html
https://ltschem.com/msds/AlI3.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA89185~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:42:46~~Aluminum%20iodide~~
https://www.fishersci.com/store/msds?partNumber=AA30714&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ltschem.com/msds/AlI3.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11357328&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA89185~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:42:46~~Aluminum%20iodide~~
https://www.fishersci.com/store/msds?partNumber=AA30714&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11357328&countryCode=GB&language=en
https://ltschem.com/msds/AlI3.pdf
https://www.echemi.com/sds/aluminumiodide-pid_Rock22233.html
https://ltschem.com/msds/AlI3.pdf
https://ltschem.com/msds/AlI3.pdf
https://www.echemi.com/sds/aluminumiodide-pid_Rock22233.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA89185~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:42:46~~Aluminum%20iodide~~
https://ltschem.com/msds/AlI3.pdf
https://www.echemi.com/sds/aluminumiodide-pid_Rock22233.html
https://ltschem.com/msds/AlI3.pdf
https://www.echemi.com/sds/aluminumiodide-pid_Rock22233.html
https://ltschem.com/msds/AlI3.pdf
https://www.echemi.com/sds/aluminumiodide-pid_Rock22233.html
https://ltschem.com/msds/AlI3.pdf
https://www.echemi.com/sds/aluminumiodide-pid_Rock22233.html
https://www.fishersci.com/store/msds?partNumber=AA30714&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ltschem.com/msds/AlI3.pdf
https://www.echemi.com/sds/aluminumiodide-pid_Rock22233.html
https://www.echemi.com/sds/aluminumiodide-pid_Rock22233.html
https://www.fishersci.com/store/msds?partNumber=AA30714&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ltschem.com/msds/AlI3.pdf
https://ltschem.com/msds/AlI3.pdf
https://ltschem.com/msds/AlI3.pdf
https://ltschem.com/msds/AlI3.pdf
https://www.echemi.com/sds/aluminumiodide-pid_Rock22233.html
https://ltschem.com/msds/AlI3.pdf
https://ltschem.com/msds/AlI3.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA89185~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:42:46~~Aluminum%20iodide~~
https://www.fishersci.com/store/msds?partNumber=AA30714&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ltschem.com/msds/AlI3.pdf
https://www.benchchem.com/product/b1582002?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA89185~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:42:46~~Aluminum%20iodide~~
https://www.fishersci.com/store/msds?partNumber=AA30714&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Waste Collection: Collect all unused material and residues in a dedicated, clearly labeled,
and sealable container. Ensure this container is kept dry.

» Container Management: Handle uncleaned containers with the same precautions as the
product itself. Do not mix Aluminum lodide waste with other waste streams, especially
agueous or combustible materials.[6]

e Environmental Protection: Do not allow the chemical or its waste to enter drains, sewers, or
waterways.[2][8]

» Final Disposal: Dispose of the hazardous waste through an approved and certified waste
disposal facility.[1][2] All disposal activities must comply with local, state, and federal
regulations.[1]

Procedural Workflow for Handling Aluminum lodide

The following diagram illustrates the logical progression of tasks for safely handling Aluminum
lodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-aluminum-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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